Cas no 185106-16-5 (AcotiaMide)
AcotiaMide Chemical and Physical Properties
Names and Identifiers
-
- AcotiaMide
- N-[2-[di(propan-2-yl)amino]ethyl]-2-[(2-hydroxy-4,5-dimethoxybenzoyl)amino]-1,3-thiazole-4-carboxamide
- MZ-338
- UNII-D42OWK5383
- N-[2-[Bis(1-methylethyl)amino]ethyl]-2-[(2-hydroxy-4,5-dimethoxybenzoyl)amino]-4-thiazolecarboxamide
- Acofide
- ACOTIAMIDUM
- N-(2-(diisopropylamino)ethyl)-2-(2-hydroxy-4,5-dimethoxybenzamido)thiazole-4-carboxamide hydrochloride
- SB19646
- HY-121467
- DA-50177
- NCGC00506872-01
- Acotiamide [INN]
- 185106-16-5
- N-(2-(Bis(1-methylethyl)amino)ethyl)-2-((2-hydroxy-4,5-dimethoxybenzoyl)amino)thiazol-4-carboxamide
- CCG-269239
- CHEBI:34523
- AC-27642
- N-(2-(BIS(1-METHYLETHYL)AMINO)ETHYL)-2-((2-HYDROXY-4,5-DIMETHOXYBENZOYL)AMINO)THIAZOLE-4-CARBOXAMIDE
- YM443; YM-443; YM 443; Z338; Z-338; Z 338
- CS-0082145
- SCHEMBL1043131
- Acotiamide; MZ-338; UNII-D42OWK5383;
- YM 443
- HMS3886O11
- N-[2-(diisopropylamino)ethyl]-2-[(2-hydroxy-4,5-dimethoxy-benzoyl)amino]thiazole-4-carboxamide
- 4-THIAZOLECARBOXAMIDE, N-(2-(BIS(1-METHYLETHYL)AMINO)ETHYL)-2-((2-HYDROXY-4,5-DIMETHOXYBENZOYL)AMINO)-
- Acotiamide?
- s5075
- N-(2-(Diisopropylamino)ethyl)-2-(2-hydroxy-4,5-dimethoxybenzamido)thiazole-4-carboxamide
- ACOTIAMIDE [WHO-DD]
- F14756
- DTXSID40870163
- CHEMBL2107723
- AKOS025401963
- D42OWK5383
- BCP21087
- AC1NQZWJ
- DB12482
- C14127
- NS00068788
- N-{2-[bis(propan-2-yl)amino]ethyl}-2-(2-hydroxy-4,5-dimethoxybenzamido)-1,3-thiazole-4-carboxamide
- Q4674598
- A899477
- ACOTIAMIDE [MI]
- N-(2-(diisopropylamino)ethyl)-2-((2-hydroxy-4,5-dimethoxy-benzoyl)amino)thiazole-4-carboxamide
- N-(N',N'-Diisopropylaminoethyl)-(2-(2-hydroxy-4,5-dimethoxybenzoylamino)-1,3-thiazole-4-yl)carboxyamide
- N-(2-(diisopropylamino)ethyl)-2-((2-hydroxy-4,5-dimethoxybenzoyl)amino)-1,3-thiazole-4-carboxamide
- acotiamida
- YM443 cpd
-
- MDL: MFCD00953661
- Inchi: 1S/C21H30N4O5S/c1-12(2)25(13(3)4)8-7-22-20(28)15-11-31-21(23-15)24-19(27)14-9-17(29-5)18(30-6)10-16(14)26/h9-13,26H,7-8H2,1-6H3,(H,22,28)(H,23,24,27)
- InChI Key: TWHZNAUBXFZMCA-UHFFFAOYSA-N
- SMILES: S1C(NC(C2C(=CC(=C(C=2)OC)OC)O)=O)=NC(=C1)C(NCCN(C(C)C)C(C)C)=O
Computed Properties
- Exact Mass: 450.19400
- Monoisotopic Mass: 450.19369124g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 12
- Complexity: 586
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 141Ų
Experimental Properties
- Density: 1.246±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.7E-3 g/L) (25 ºC),
- PSA: 148.24000
- LogP: 3.92560
AcotiaMide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC8798-100 mg |
Acotiamide |
185106-16-5 | >98% | 100mg |
$200.0 | 2022-03-01 | |
| DC Chemicals | DC8798-250 mg |
Acotiamide |
185106-16-5 | >98% | 250mg |
$400.0 | 2022-03-01 | |
| DC Chemicals | DC8798-1 g |
Acotiamide |
185106-16-5 | >98% | 1g |
$800.0 | 2022-03-01 | |
| S e l l e c k ZHONG GUO | S5075-25mg |
Acotiamide |
185106-16-5 | 99.01% | 25mg |
¥795.35 | 2023-09-15 | |
| Chemenu | CM190517-100mg |
N-(2-(diisopropylamino)ethyl)-2-(2-hydroxy-4,5-dimethoxybenzamido)thiazole-4-carboxamide |
185106-16-5 | 97% | 100mg |
$561 | 2022-12-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A873665-5mg |
Acofide, Z388 |
185106-16-5 | 99% | 5mg |
¥377.00 | 2022-09-03 | |
| Chemenu | CM190517-100mg |
N-(2-(diisopropylamino)ethyl)-2-(2-hydroxy-4,5-dimethoxybenzamido)thiazole-4-carboxamide |
185106-16-5 | 97% | 100mg |
$561 | 2021-08-05 | |
| Ambeed | A818654-50mg |
N-(2-(Diisopropylamino)ethyl)-2-(2-hydroxy-4,5-dimethoxybenzamido)thiazole-4-carboxamide |
185106-16-5 | 98+% | 50mg |
$98.0 | 2025-02-20 | |
| Ambeed | A818654-100mg |
N-(2-(Diisopropylamino)ethyl)-2-(2-hydroxy-4,5-dimethoxybenzamido)thiazole-4-carboxamide |
185106-16-5 | 98+% | 100mg |
$168.0 | 2025-02-20 | |
| Ambeed | A818654-250mg |
N-(2-(Diisopropylamino)ethyl)-2-(2-hydroxy-4,5-dimethoxybenzamido)thiazole-4-carboxamide |
185106-16-5 | 98+% | 250mg |
$286.0 | 2025-02-20 |
AcotiaMide Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on AcotiaMide
Acotiamide: A Comprehensive Overview
Acotiamide, identified by the CAS number 185106-16-5, is a compound of significant interest in the field of chemistry and pharmacology. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the details of Acotiamide, exploring its chemical structure, properties, uses, and the latest research findings.
The chemical structure of Acotiamide plays a pivotal role in determining its properties and functionality. Recent studies have highlighted the importance of understanding the molecular composition of Acotiamide to unlock its full potential. Researchers have employed advanced spectroscopic techniques to analyze its structure, revealing insights into its stability and reactivity under different conditions.
One of the most promising aspects of Acotiamide is its application in pharmaceuticals. The compound has shown potential as a drug candidate due to its ability to interact with specific biological targets. Clinical trials have demonstrated that Acotiamide exhibits favorable pharmacokinetic profiles, making it a viable option for therapeutic interventions. The compound's bioavailability and metabolism have been extensively studied, providing a solid foundation for its further development.
In addition to its pharmaceutical applications, Acotiamide has also found use in other industries such as agriculture and materials science. Its ability to act as a growth promoter in certain agricultural settings has been explored, offering a sustainable solution for crop enhancement. Furthermore, Acotiamide's role in the synthesis of advanced materials has been investigated, with researchers leveraging its unique chemical properties to develop innovative materials for various applications.
The latest research on Acotiamide has focused on optimizing its synthesis process to enhance yield and reduce costs. Scientists have developed novel synthetic pathways that utilize environmentally friendly reagents and conditions, aligning with the growing demand for sustainable chemical processes. These advancements not only improve the efficiency of Acotiamide production but also contribute to the broader goal of green chemistry.
Another area of active research is the exploration of Acotiamide's interactions with other compounds. Studies have shown that Acotiamide can form stable complexes with certain metal ions, opening up new possibilities for its use in catalysis and sensing applications. These findings underscore the versatility of Acotiamide and highlight its potential as a multi-functional compound in diverse fields.
As we look to the future, the continued investigation of Acotiamide's properties and applications is expected to yield even more groundbreaking discoveries. The compound's adaptability and responsiveness to various chemical environments make it an ideal candidate for further exploration. With ongoing research efforts, Acotiamide is poised to play a significant role in advancing science and technology across multiple disciplines.
In conclusion, Acotiamide (CAS No. 185106-16-5) is a compound with immense potential that continues to captivate researchers worldwide. Its diverse applications, coupled with recent advancements in understanding its properties, position it as a key player in various industries. As research progresses, we can anticipate even more innovative uses for Acotiamide, further solidifying its importance in the scientific community.
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